Cas no 68901-03-1 (1-(2,5-diethoxy-4-nitrophenyl)azepane)

1-(2,5-diethoxy-4-nitrophenyl)azepane structure
68901-03-1 structure
Product Name:1-(2,5-diethoxy-4-nitrophenyl)azepane
CAS No:68901-03-1
MF:C16H24N2O4
MW:308.372764587402
CID:1731654
PubChem ID:111720
Update Time:2025-04-21

1-(2,5-diethoxy-4-nitrophenyl)azepane Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-diethoxy-4-nitrophenyl)azepane
    • 1H-Azepine, 1-(2,5-diethoxy-4-nitrophenyl)hexahydro-
    • 1-(2,5-Diethoxy-4-nitrophenyl)hexahydro-1H-azepine
    • SCHEMBL6219907
    • DTXSID2071817
    • 68901-03-1
    • ZHCOSGIWOWHIHV-UHFFFAOYSA-N
    • 4-Hexamethyleneimino-2,5-diethoxynitrobenzene
    • Inchi: 1S/C16H24N2O4/c1-3-21-15-12-14(18(19)20)16(22-4-2)11-13(15)17-9-7-5-6-8-10-17/h11-12H,3-10H2,1-2H3
    • InChI Key: ZHCOSGIWOWHIHV-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(=CC=1N1CCCCCC1)OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 308.17372
  • Monoisotopic Mass: 308.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 64.84
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